Cas no 1502684-11-8 (2-(2-Methoxy-1,3-thiazol-4-yl)ethan-1-ol)

• Product Name: 2-(2-Methoxy-1,3-thiazol-4-yl)ethan-1-ol
• CAS No: 1502684-11-8
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 5714196
• PubChem ID: 83674257
• Update Time: 2023-10-17

2-(2-Methoxy-1,3-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1635214
• 2-(2-Methoxy-1,3-thiazol-4-yl)ethan-1-ol
• 1502684-11-8
• 4-Thiazoleethanol, 2-methoxy-

• Inchi： 1S/C6H9NO2S/c1-9-6-7-5(2-3-8)4-10-6/h4,8H,2-3H2,1H3
• InChI Key： SKDWUYPWWLQCFC-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CCO)OC

Computed Properties

• Exact Mass: 159.03539970g/mol
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 268.1±32.0 °C(Predicted)
• pka: 14.31±0.10(Predicted)